1-(2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one

• Molecular Formula: C15H11Cl2FO
• Molecular Weight: 297.1 g/mol
• IUPAC Name: 1-[2-(2,4-dichlorophenyl)-4-fluorophenyl]propan-1-one
• InChI: InChI=1S/C15H11Cl2FO/c1-2-15(19)12-6-4-10(18)8-13(12)11-5-3-9(16)7-14(11)17/h3-8H,2H2,1H3
• InChI Key: NLSDOQNTOUMVDX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(C=C1)F)C2=C(C=C(C=C2)Cl)Cl

Description

1-(2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one is a halogenated aromatic ketone characterized by a biphenyl scaffold substituted with chlorine (at 2' and 4' positions), fluorine (at 5' position), and a propan-1-one group at the ortho position of the biphenyl system. This compound’s structural complexity arises from its electron-withdrawing substituents, which influence its electronic properties, solubility, and reactivity. The compound’s PubChem ID (71357785) and CAS number (259228-30-3) confirm its identity and accessibility in chemical databases .

Biological Activity

1-(2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one, with the CAS number 1361683-26-2, is a synthetic organic compound characterized by its unique biphenyl structure. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly in cancer treatment and other therapeutic areas.

• Molecular Formula : C15H11Cl2FO
• Molecular Weight : 297.15 g/mol
• Purity : ≥ 98%

The biological activity of 1-(2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one is primarily attributed to its ability to interact with cellular pathways involved in cancer cell proliferation and apoptosis. The compound's structure suggests that it may influence signaling pathways related to tumor growth and metastasis.

Anticancer Activity

Recent studies have demonstrated that derivatives of similar structures exhibit significant anticancer properties. For instance, compounds with a biphenyl moiety have been reported to inhibit the growth of various human cancer cell lines.

Compound	Cell Line	GI50 (µM)	Reference
CM-M345	HCT116	2.6
BP-C4	Various	6.7 - 8.6

These findings suggest that the presence of halogenated phenyl groups enhances the antiproliferative activity, making 1-(2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one a candidate for further investigation in cancer therapy.

Inhibition Studies

Inhibition studies have shown that similar compounds can target specific enzymes involved in cancer progression. For example, certain derivatives have been shown to inhibit histone deacetylases (HDACs), which play a crucial role in regulating gene expression associated with cancer development .

Case Studies

A notable case study involved the evaluation of a series of biphenyl derivatives, including those structurally related to 1-(2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one. The study reported that compounds exhibiting a similar structural framework demonstrated IC50 values ranging from 0.09 µM to >30 µM against various cancer cell lines, indicating a broad spectrum of activity depending on structural modifications .

Toxicological Profile

While the anticancer potential is promising, it is essential to consider the toxicological aspects of this compound. Preliminary assessments suggest moderate toxicity levels, necessitating further studies to establish safety profiles and therapeutic indices.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound is compared to structurally related ketones and biphenyl derivatives:

Compound Name	Key Structural Differences	Synthetic Routes	Applications/Properties
1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one	Replaces the biphenyl system with a phenylpropenone chain; lacks a second aromatic ring	Prepared via bromination of the parent ketone in chloroform	Intermediate in halogenated aromatic synthesis; exhibits potential antimicrobial activity
1-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-(4-isobutylphenyl)propan-1-one	Features an isoquinoline moiety and isobutylphenyl group instead of biphenyl	Synthesized using ibuprofen hybrids via condensation reactions	Studied for anti-inflammatory and analgesic properties
2-(Methylamino)-1-(3-methylphenyl)propan-1-one	Contains a methylamino group and lacks halogen substituents	Reported in WHO technical documents as a synthetic cathinone derivative	Psychoactive properties; regulated under drug control laws
1-(1,3-Oxazol-4-yl)propan-1-one	Replaces biphenyl with an oxazole ring; simpler halogen-free structure	Characterized via cheminformatics tools (e.g., Multiwfn for wavefunction analysis)	Used in heterocyclic chemistry for ligand design

Electronic and Reactivity Comparison

• Electron-Withdrawing Effects: The 2',4'-dichloro-5-fluoro substitutions in the target compound enhance electrophilicity at the carbonyl group compared to non-halogenated analogues like 1-(1,3-oxazol-4-yl)propan-1-one. This property facilitates nucleophilic additions, a key step in drug intermediate synthesis .
• Steric Hindrance : The biphenyl system introduces steric bulk, reducing reaction rates in SN2 mechanisms compared to smaller ketones such as 4-phenylbutan-2-one .